Cas no 2228748-70-5 (methyl 3,3,4,4-tetrafluoro-2-hydroxybutanoate)

• Product Name: methyl 3,3,4,4-tetrafluoro-2-hydroxybutanoate
• CAS No: 2228748-70-5
• MF: C₅H₆F₄O₃
• MW: 190.092956066132
• CID: 6496330
• PubChem ID: 165663568
• Update Time: 2025-05-25

methyl 3,3,4,4-tetrafluoro-2-hydroxybutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3,3,4,4-tetrafluoro-2-hydroxybutanoate
• EN300-2005603
• 2228748-70-5

• Inchi： 1S/C5H6F4O3/c1-12-3(11)2(10)5(8,9)4(6)7/h2,4,10H,1H3
• InChI Key： QXCZZXHRVBWRIS-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(C(C(=O)OC)O)F

Computed Properties

• Exact Mass: 190.02530670g/mol
• Monoisotopic Mass: 190.02530670g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3,3,4,4-tetrafluoro-2-hydroxybutanoate

Methyl 3,3,4,4-Tetrafluoro-2-Hydroxybutanoate: A Comprehensive Overview

Methyl 3,3,4,4-tetrafluoro-2-hydroxybutanoate (CAS No. 2228748-70-5) is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique chemical structure, which includes a butanoate backbone with fluorine substituents and a hydroxyl group. The presence of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable component in various applications.

Recent studies have highlighted the potential of methyl 3,3,4,4-tetrafluoro-2-hydroxybutanoate in advanced materials development. Researchers have explored its role as a precursor for the synthesis of fluorinated polymers and coatings. These materials exhibit exceptional thermal stability and chemical resistance, making them ideal for use in high-performance applications such as aerospace components and electronic devices. The fluorine atoms in the molecule contribute significantly to these properties by creating strong carbon-fluorine bonds that enhance durability.

Another area where methyl 3,3,4,4-tetrafluoro-2-hydroxybutanoate has shown promise is in pharmaceutical research. Its hydroxyl group and fluorinated structure make it a potential candidate for drug delivery systems. Scientists have investigated its ability to act as a carrier for bioactive molecules, enhancing their solubility and bioavailability. This property could lead to the development of more effective medications with fewer side effects.

The synthesis of methyl 3,3,4,4-tetrafluoro-2-hydroxybutanoate involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient production of this compound. For instance, the use of transition metal catalysts has been reported to significantly improve yields while reducing reaction times. These developments are crucial for scaling up production to meet growing demand across various industries.

In terms of environmental impact, methyl 3,3,4,4-tetrafluoro-2-hydroxybutanoate has been studied for its biodegradability and toxicity profiles. Initial findings suggest that the compound exhibits low toxicity to aquatic organisms under controlled laboratory conditions. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

The versatility of methyl 3,3,4,4-tetrafluoro-2-hydroxybutanoate is further demonstrated by its use in specialty chemicals and advanced manufacturing processes. Its ability to form stable ester linkages makes it a valuable ingredient in adhesives and sealants that require high durability and resistance to harsh environments.

Looking ahead, the demand for methyl 3,3,4,4-tetrafluoro-2-hydroxybutanoate is expected to grow as industries continue to seek innovative solutions for performance materials and pharmaceuticals. Its unique combination of fluorinated functionality and hydroxyl reactivity positions it as a key building block for next-generation technologies.

In conclusion,methyl 3,3,4,tetrafluoro -hydroxy butyrate (CAS No. 2228748 -70 -5) stands out as a versatile compound with wide-ranging applications across multiple sectors. By leveraging its distinctive chemical properties and advancing synthetic methodologies,the scientific community can unlock even greater potential for this intriguing molecule.